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Compound Focus: Methylzinc chloride

CAS No.: 5158-46-3

Cat. No.: S6642848

Chemical Hazard Overview

The table below summarizes potential hazards based on related compounds, which should be treated as a

starting point for risk assessment.

Hazard

Potential Effects Relevant Compounds
Type

Inhalation Respiratory irritation, lung damage, central nervous system Methylene Chloride, Zinc

effects (headache, dizziness) [1] [2] Chloride
Skin Corrosive burns, skin damage, irritation, pain, redness [3] Zinc Chloride
Contact
Eye Severe irritation, burns, potential for eye damage [3] Zinc Chloride
Contact
Ingestion Corrosive internal damage, gastric burns, organ system Zinc Chloride

depression [3]

Safety Precautions & Handling Protocols
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Based on general chemical safety and hazards of zinc compounds, the following precautions are

recommended:

¢ Personal Protective Equipment (PPE): Wear impermeable gloves and a lab coat to prevent skin
contact. Use safety goggles or a face shield to protect eyes from splashes [3].

¢ Engineering Controls: Handle the substance within a certified fume hood or with local exhaust
ventilation to prevent inhalation of aerosols, vapors, or dust [3].

¢ Hygiene: Wash hands thoroughly after handling and before breaks [3].

e Storage: Keep away from incompatible materials like strong oxidizers and strong bases. Ensure the
container is tightly sealed in a cool, dry, and well-ventilated area [3].

Troubleshooting Common Safety Issues

Problem

. Immediate Action Preventive Measure

Scenario

Skin Contact Immediately remove contaminated clothing. Use appropriate impermeable
Gently rinse affected skin with flowing water for  gloves and protective clothing.
15-20 minutes [3].

Eye Contact Immediately flush the eye with gentle, flowing Always wear safety goggles or
water for at least 15-20 minutes. Protect the a face shield.
unexposed eye [3].

Inhalation of Quickly move the affected person to fresh air Always use the chemical inside

Dust/Aerosol [3]. a fume hood.

Spill Contain the spill using inert absorbent material.  Keep spill containment
Prevent the material from entering drains or materials readily available in
waterways [3]. the work area.

Experimental Safety Workflow

The following diagram outlines a logical workflow for safely planning and executing an experiment

involving methylzinc chloride, based on general best practices for hazardous chemicals.
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Key Information Gaps and Next Steps

e Compound-Specific Data: The search results do not contain safety data for methylzinc chloride
itself. It is crucial to consult the Safety Data Sheet (SDS) provided by the chemical supplier for
authoritative, compound-specific information.

¢ Further Research: You may need to search for academic papers or specialized chemical safety
databases using the specific CAS Number of methylzinc chloride to find more detailed hazard and
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handling information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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